Cas no 2680689-31-8 (benzyl N-(4-methoxy-2-nitrophenyl)-N-methylcarbamate)

• Product Name: benzyl N-(4-methoxy-2-nitrophenyl)-N-methylcarbamate
• CAS No: 2680689-31-8
• MF: C₁₆H₁₆N₂O₅
• MW: 316.308644294739
• CID: 5631960
• PubChem ID: 165934644
• Update Time: 2025-10-29

benzyl N-(4-methoxy-2-nitrophenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-methoxy-2-nitrophenyl)-N-methylcarbamate
• 2680689-31-8
• EN300-28293220

• Inchi： 1S/C16H16N2O5/c1-17(16(19)23-11-12-6-4-3-5-7-12)14-9-8-13(22-2)10-15(14)18(20)21/h3-10H,11H2,1-2H3
• InChI Key： MMETYPBOEKPSCO-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=CC(=CC=1[N+](=O)[O-])OC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 316.10592162g/mol
• Monoisotopic Mass: 316.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.6Ų

Additional information on benzyl N-(4-methoxy-2-nitrophenyl)-N-methylcarbamate

Introduction to Benzyl N-(4-methoxy-2-nitrophenyl)-N-methylcarbamate (CAS No. 2680689-31-8)

Benzyl N-(4-methoxy-2-nitrophenyl)-N-methylcarbamate, a compound with the CAS number 2680689-31-8, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both nitro and methoxy functional groups in its aromatic ring system suggests a rich chemical reactivity, making it a valuable scaffold for synthetic modifications and biological evaluations.

The structural motif of Benzyl N-(4-methoxy-2-nitrophenyl)-N-methylcarbamate incorporates a benzyl carbamate moiety linked to a nitro-substituted o-anisole derivative. This specific arrangement not only imparts unique electronic properties but also opens up diverse possibilities for further functionalization. The benzyl group serves as an excellent leaving group in various organic transformations, while the nitro group can be reduced to an amine or further modified to introduce additional substituents. The methoxy group, on the other hand, provides a site for electronic influence and potential hydrogen bonding interactions.

In recent years, there has been a surge in research focused on developing novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their versatility as pharmacophores, exhibiting efficacy in various therapeutic areas including neurology, oncology, and anti-inflammatory treatments. The compound Benzyl N-(4-methoxy-2-nitrophenyl)-N-methylcarbamate is no exception and has been explored for its potential pharmacological properties.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The nitro group can be selectively reduced to an amine, allowing for the introduction of various bioactive moieties such as indoles or heterocyclic structures. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop new drug candidates with tailored biological profiles. Furthermore, the methoxy group can participate in hydrogen bonding interactions, which are crucial for drug-receptor binding affinity and specificity.

Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry due to their ability to modulate biological pathways through redox chemistry. The nitro group in Benzyl N-(4-methoxy-2-nitrophenyl)-N-methylcarbamate can be reduced to an amine under specific conditions, leading to the formation of pharmacologically active amines that can interact with biological targets. This redox-active property has been exploited in the development of prodrugs and bioactivatable compounds that release active species in response to physiological conditions.

The synthesis of Benzyl N-(4-methoxy-2-nitrophenyl)-N-methylcarbamate involves multi-step organic transformations that showcase the compound's synthetic utility. The process typically begins with the nitration of 4-methoxybenzamide followed by carbamate formation using benzoyl chloride and ammonia derivatives. This synthetic route highlights the compound's accessibility and its potential for large-scale production if required.

In terms of biological activity, preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The nitro group's ability to engage in redox cycling makes it particularly interesting for investigating its potential as an antioxidant or prodrug candidate. Additionally, the methoxy group's presence could enhance solubility and bioavailability, which are critical factors in drug development.

The growing interest in natural product-inspired scaffolds has also prompted researchers to explore modifications of existing compounds like Benzyl N-(4-methoxy-2-nitrophenyl)-N-methylcarbamate. By leveraging computational methods and high-throughput screening techniques, scientists have been able to identify structural analogs with enhanced potency and selectivity. These efforts align with broader trends in drug discovery aimed at developing more effective and less toxic therapeutic agents.

The future prospects for this compound are promising, with ongoing research focusing on optimizing its synthetic pathways and exploring new biological applications. Advances in computational chemistry have enabled more accurate predictions of molecular properties and interactions, which can accelerate the discovery process. Furthermore, collaborations between academic institutions and pharmaceutical companies are likely to yield innovative approaches for utilizing this compound in drug development.

In conclusion, Benzyl N-(4-methoxy-2-nitrophenyl)-N-methylcarbamate (CAS No. 2680689-31-8) represents a valuable asset in pharmaceutical research due to its structural complexity and versatile reactivity. Its potential applications span multiple therapeutic areas, making it a compelling candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.